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Compound of Interest

Compound Name: Prometryn

Cat. No.: B1678245 Get Quote

An In-depth Technical Guide to Prometryn for Researchers, Scientists, and Drug Development

Professionals

This technical guide provides a comprehensive overview of the herbicide Prometryn, including

its chemical structure, nomenclature, physicochemical properties, and mechanism of action.

The information is intended for researchers, scientists, and professionals involved in drug

development and environmental science.

Chemical Identity
Prometryn is a selective triazine herbicide used for the control of annual broadleaf weeds and

certain grasses in various crops.[1][2]

IUPAC Name: 6-methylsulfanyl-2-N,4-N-di(propan-2-yl)-1,3,5-triazine-2,4-diamine[3][4]

CAS Name: N,N'-bis(1-methylethyl)-6-(methylthio)-1,3,5-triazine-2,4-diamine[3][5][6]

CAS Registry Number: 7287-19-6[3][7][8]

Molecular Formula: C₁₀H₁₉N₅S[3][6][8]

Synonyms: Prometryne, Caparol, Gesagard, Prometrex[3]

Structural Formula:
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Physicochemical Properties
Prometryn is a colorless crystalline solid.[7][8] Its key physicochemical properties are

summarized in the table below.

Property Value Reference

Molecular Weight 241.36 g/mol [3][8]

Melting Point 118-120 °C [7][8]

Boiling Point 309.64 °C (estimate) [8]

Vapor Pressure 1.24 x 10⁻⁶ mm Hg at 25 °C [3]

Water Solubility 33 - 48 mg/L at 20 °C [3][7]

LogP (Octanol-Water Partition

Coefficient)
3.1 - 3.34 [7][9]

Henry's Law Constant 1.2 x 10⁻⁸ atm-cu m/mole [3]

Mechanism of Action
Prometryn is a selective, systemic herbicide that functions as an inhibitor of photosynthesis at

Photosystem II (PSII).[1][10] It is absorbed through the roots and leaves of the plant and

translocated to the apical meristems.[11]

Within the chloroplasts, Prometryn binds to the D1 quinone-binding protein in PSII, which

disrupts the electron transport chain.[1] This blockage prevents the conversion of light energy

into chemical energy (ATP and NADPH). The inhibition of electron flow leads to the

accumulation of highly reactive oxygen species, which cause lipid peroxidation and membrane

damage, resulting in chlorosis, necrosis, and ultimately, the death of the plant.[1]
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Toxicological Data
Prometryn exhibits low to moderate acute toxicity in mammals. The following table

summarizes key toxicological data.
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Test Species Route Value Reference

LD₅₀ Rat Oral
3750 - 5235

mg/kg
[7]

LD₅₀ Mouse Oral 3750 mg/kg [7]

LD₅₀ Rabbit Dermal
> 2000 - 3100

mg/kg
[7]

LC₅₀ (4-hour) Rat Inhalation > 5.2 mg/L [12]

LC₅₀ (96-hour) Rainbow Trout Aquatic 2.5 - 5.5 mg/L [7][12]

LC₅₀ (96-hour) Bluegill Sunfish Aquatic 7.9 - 10.0 mg/L [7][12]

LC₅₀ (48-hour) Daphnia magna Aquatic
12.66 - 18.9

mg/L
[7][12]

LD₅₀ Bobwhite Quail Oral > 2150 mg/kg [7]

LD₅₀ Mallard Duck Oral > 4640 mg/kg [7]

Contact LD₅₀ Bee Contact > 99 µ g/bee [7]

Experimental Protocols
Detailed experimental protocols for Prometryn analysis often involve extraction from a matrix

followed by chromatographic determination. Below is a generalized protocol for the analysis of

Prometryn residues in soil.

Objective: To determine the concentration of Prometryn in a soil sample.

Materials:

Soil sample

Prometryn analytical standard

Methanol, HPLC grade

Acetonitrile, HPLC grade
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Water, HPLC grade

Sodium chloride

Anhydrous magnesium sulfate

Primary secondary amine (PSA) sorbent

C18 sorbent

Centrifuge tubes (50 mL)

Syringe filters (0.22 µm)

High-Performance Liquid Chromatograph (HPLC) with a UV or Mass Spectrometry (MS)

detector

Procedure:

Sample Preparation:

Air-dry the soil sample and sieve to remove large debris.

Weigh 10 g of the homogenized soil into a 50 mL centrifuge tube.

Extraction (QuEChERS-based method):

Add 10 mL of acetonitrile to the soil sample.

Vortex vigorously for 1 minute to ensure thorough mixing.

Add 4 g of anhydrous magnesium sulfate and 1 g of sodium chloride.

Immediately shake vigorously for 1 minute.

Centrifuge at 4000 rpm for 5 minutes.

Dispersive Solid-Phase Extraction (d-SPE) Cleanup:
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Transfer 6 mL of the supernatant (acetonitrile layer) to a 15 mL centrifuge tube containing

900 mg of anhydrous magnesium sulfate, 150 mg of PSA, and 150 mg of C18.

Vortex for 30 seconds.

Centrifuge at 4000 rpm for 5 minutes.

Analysis:

Take an aliquot of the cleaned extract and filter it through a 0.22 µm syringe filter.

Analyze the sample using HPLC-UV or HPLC-MS.

Prepare a calibration curve using the Prometryn analytical standard to quantify the

concentration in the sample.

Note: This is a generalized protocol. Specific parameters such as the HPLC column, mobile

phase composition, and detector settings should be optimized for the specific instrumentation

and desired sensitivity.

Environmental Fate
Prometryn is moderately persistent in the environment. Its degradation in soil is primarily

through microbial action, with a reported half-life ranging from 40 to 70 days under field

conditions.[12] It has a low potential for bioaccumulation.[7] Prometryn is stable to hydrolysis

in neutral, slightly acidic, or slightly alkaline media at 20°C but is hydrolyzed by warm acids and

alkalis and is decomposed by UV irradiation.[3]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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